Cas no 80093-43-2 (1-(4-chloro-3-nitrophenyl)propan-1-one)

• Product Name: 1-(4-chloro-3-nitrophenyl)propan-1-one
• CAS No: 80093-43-2
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 707606
• PubChem ID: 14792285
• Update Time: 2025-04-19

1-(4-chloro-3-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLORO-3-NITROPHENYL)PROPAN-1-ONE
• 1-Propanone,1-(4-chloro-3-nitrophenyl)-
• EN300-189503
• SCHEMBL12429089
• DTXSID80564074
• 1-Propanone, 1-(4-chloro-3-nitrophenyl)-
• 80093-43-2
• 1-(4-chloro-3-nitrophenyl)propan-1-one

• Inchi： 1S/C9H8ClNO3/c1-2-9(12)6-3-4-7(10)8(5-6)11(13)14/h3-5H,2H2,1H3
• InChI Key： OGEKZGZVHGKFGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(CC)=O

Computed Properties

• Exact Mass: 213.0192708g/mol
• Monoisotopic Mass: 213.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.324
• Boiling Point: 302.5°C at 760 mmHg
• Flash Point: 136.7°C
• Refractive Index: 1.562